Cas no 33667-47-9 (Benzenemethanaminium,N-(2-hydroxyethyl)-N,N-dimethyl-, hydroxide (1:1))

Benzenemethanaminium,N-(2-hydroxyethyl)-N,N-dimethyl-, hydroxide (1:1) structure
33667-47-9 structure
Product Name:Benzenemethanaminium,N-(2-hydroxyethyl)-N,N-dimethyl-, hydroxide (1:1)
CAS No:33667-47-9
MF:C11H19NO2
MW:197.27406334877
CID:310534
PubChem ID:118524
Update Time:2025-04-19

Benzenemethanaminium,N-(2-hydroxyethyl)-N,N-dimethyl-, hydroxide (1:1) Chemical and Physical Properties

Names and Identifiers

    • Benzenemethanaminium,N-(2-hydroxyethyl)-N,N-dimethyl-, hydroxide (1:1)
    • benzyl-(2-hydroxyethyl)-dimethylazanium,hydroxide
    • Benzenemethanaminium, N-(2-hydroxyethyl)-N,N-dimethyl-, hydroxide
    • Benzyl(2-hydroxyethyl)dimethylammonium, hydroxide
    • N-benzyl-2-hydroxy-N,N-dimethylethanaminium hydroxide
    • 33667-47-9
    • Benzenemethanaminium, N-(2-hydroxyethyl)-N,N-dimethyl-, hydroxide (1:1)
    • benzyl-2-hydroxyethyldimethyl-ammonium hydroxide
    • NS00090326
    • EINECS 251-623-1
    • Benzyl(2-hydroxyethyl)dimethylammonium hydroxide
    • DTXSID3067784
    • AKOS006229468
    • SCHEMBL5670382
    • Inchi: 1S/C11H18NO.H2O/c1-12(2,8-9-13)10-11-6-4-3-5-7-11;/h3-7,13H,8-10H2,1-2H3;1H2/q+1;/p-1
    • InChI Key: TVVUHQXSPNKNOA-UHFFFAOYSA-M
    • SMILES: OCC[N+](C)(C)CC1C=CC=CC=1.[OH-]

Computed Properties

  • Exact Mass: 197.14167
  • Monoisotopic Mass: 197.142
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 139
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 21.2Ų

Experimental Properties

  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • PSA: 50.23
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